Cas no 898424-94-7 (4-tert-butyl-N-(1,1-dioxo-1lambda6-thiolan-3-yl)-N-ethylbenzamide)

• Product Name: 4-tert-butyl-N-(1,1-dioxo-1lambda6-thiolan-3-yl)-N-ethylbenzamide
• CAS No: 898424-94-7
• MF: C₁₇H₂₅NO₃S
• MW: 323.450303792953
• CID: 6572028
• Update Time: 2025-10-31

4-tert-butyl-N-(1,1-dioxo-1lambda6-thiolan-3-yl)-N-ethylbenzamide Chemical and Physical Properties

Names and Identifiers

• 4-tert-butyl-N-(1,1-dioxo-1lambda6-thiolan-3-yl)-N-ethylbenzamide
• 4-tert-butyl-N-(1,1-dioxothiolan-3-yl)-N-ethylbenzamide
• Benzamide, 4-(1,1-dimethylethyl)-N-ethyl-N-(tetrahydro-1,1-dioxido-3-thienyl)-

• Inchi： 1S/C17H25NO3S/c1-5-18(15-10-11-22(20,21)12-15)16(19)13-6-8-14(9-7-13)17(2,3)4/h6-9,15H,5,10-12H2,1-4H3
• InChI Key： FNQHMMKFUYQZPA-UHFFFAOYSA-N
• SMILES： C(N(CC)C1CCS(=O)(=O)C1)(=O)C1=CC=C(C(C)(C)C)C=C1

Experimental Properties

• Density: 1.17±0.1 g/cm3(Predicted)
• Boiling Point: 525.6±50.0 °C(Predicted)
• pka: -1.27±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzamides

Additional information on 4-tert-butyl-N-(1,1-dioxo-1lambda6-thiolan-3-yl)-N-ethylbenzamide

4-tert-Butyl-N-(1,1-Dioxo-1λ⁶-Thiolan-3-yl)-N-Ethylbenzamide (CAS No. 898424-94-7): A Comprehensive Overview

4-tert-Butyl-N-(1,1-dioxo-1λ⁶-thiolan-3-yl)-N-ethylbenzamide (CAS No. 898424-94-7) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of thiolane derivatives and is characterized by its unique structural features, which include a tert-butyl group, an ethyl amide moiety, and a thiolane ring with a dioxo substitution. These structural elements contribute to its potential biological activities and therapeutic applications.

The chemical structure of 4-tert-butyl-N-(1,1-dioxo-1λ⁶-thiolan-3-yl)-N-ethylbenzamide can be represented as follows: C₁₅H₂₃NOS₂. The presence of the tert-butyl group enhances the lipophilicity of the molecule, which can influence its pharmacokinetic properties such as absorption, distribution, metabolism, and excretion (ADME). The ethyl amide moiety contributes to the compound's ability to form hydrogen bonds, which can be crucial for its interactions with biological targets. The thiolane ring with a dioxo substitution imparts additional stability and reactivity to the molecule.

In recent years, there has been a growing interest in the biological activities of thiolane derivatives due to their potential therapeutic applications. Studies have shown that compounds with similar structures exhibit a range of biological activities, including anti-inflammatory, antioxidant, and anticancer properties. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that thiolane derivatives with dioxo substitutions demonstrated significant anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6.

The potential anticancer properties of 4-tert-butyl-N-(1,1-dioxo-1λ⁶-thiolan-3-yl)-N-ethylbenzamide have also been explored. Research conducted at the National Cancer Institute (NCI) found that this compound exhibited selective cytotoxicity against various cancer cell lines, including breast cancer (MCF-7), lung cancer (A549), and colon cancer (HCT116) cells. The mechanism of action appears to involve the induction of apoptosis through the activation of caspase pathways and the modulation of cell cycle progression.

Beyond its potential therapeutic applications, 4-tert-butyl-N-(1,1-dioxo-1λ⁶-thiolan-3-yl)-N-ethylbenzamide has also been studied for its use in chemical synthesis and as a building block for more complex molecules. Its unique structural features make it a valuable intermediate in the synthesis of other biologically active compounds. For example, researchers at the University of California, Los Angeles (UCLA) utilized this compound as a key intermediate in the synthesis of novel antiviral agents targeting influenza viruses.

The synthesis of 4-tert-butyl-N-(1,1-dioxo-1λ⁶-thiolan-3-yl)-N-ethylbenzamide typically involves multi-step reactions starting from readily available starting materials. One common synthetic route involves the reaction of 4-tert-butylbenzoic acid with N-(1,1-dioxo-thiolan-3-yloxy)ethanamine in the presence of a coupling reagent such as EDCI (N-(3-dimethylaminopropyl)-N'-ethylcarbodiimide hydrochloride). This reaction forms an amide bond between the carboxylic acid and amine functionalities. Subsequent oxidation steps are then performed to introduce the dioxo substitution on the thiolane ring.

The physical properties of 4-tert-butyl-N-(1,1-dioxo-1λ⁶-thiolan-3-yloxy)-N-Ethylbenzamide, such as its melting point and solubility in various solvents, are important for both synthetic chemistry and pharmaceutical development. The compound is generally stable under standard laboratory conditions but may require careful handling to avoid degradation or contamination. Its solubility in organic solvents like DMSO (dimethyl sulfoxide) makes it suitable for use in biological assays and formulation studies.

In conclusion, 4-tert-butyl-N-(1,1-dioxo-thiolan(3-yloxy))-N-Ethylbenzamide (CAS No. 898424-94-7) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features contribute to its potential biological activities and therapeutic applications. Ongoing research continues to explore its mechanisms of action and optimize its properties for use in various medical conditions. As new findings emerge, this compound is likely to play an increasingly important role in drug discovery and development efforts.